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Compound of Interest

3-Mercapto-3-methylbutyl-d6
Compound Name:
Formate

Cat. No.: B587900

Abstract

This technical guide provides a comprehensive analysis of the molecular weight of 3-
Mercapto-3-methylbutyl-d6 Formate, an isotopically labeled compound of significant interest
in flavor analysis and metabolic studies. This document details the systematic determination of
its molecular formula, a precise calculation of its monoisotopic mass and average molecular
weight, and the protocol for these calculations. Included is a structural diagram to provide a
clear visual representation of the molecule.

Introduction

3-Mercapto-3-methylbutyl formate is a volatile sulfur compound identified as a key aroma
constituent in coffee and other food products.[1][2] The deuterated form, 3-Mercapto-3-
methylbutyl-dé Formate, serves as an invaluable internal standard for quantitative analysis
using mass spectrometry. The "-d6" designation indicates that six hydrogen atoms have been
replaced by deuterium, a stable isotope of hydrogen. This isotopic labeling provides a distinct
mass shift, allowing for precise differentiation from the naturally occurring analyte without
significantly altering its chemical properties. This guide outlines the precise calculation of this
labeled compound's molecular weight, a critical parameter for mass spectrometry calibration,
metabolic tracking, and quantitative assay development.

Molecular Structure and Formula Determination
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The chemical name provides the necessary information to deduce the molecular structure and
formula.

e Formate: This indicates an ester of formic acid (HCOO-).

¢ 3-Mercapto-3-methylbutyl: This describes the alcohol moiety. It is a four-carbon chain
("butyl") with a methyl group (-CHs) and a mercapto group (-SH) attached to the third carbon.

e -d6: This signifies the replacement of six protium (*H) atoms with deuterium (2H or D) atoms.
In common synthetic labeling for this molecule, the substitution occurs on the two geminal
methyl groups at the 3-position, converting -(CHs)z to -(CD3)a.

Based on this deconstruction, the molecular formula for the non-labeled compound is
CeH1202S.[1][3][4] For the deuterated analogue, six hydrogen atoms are replaced with six
deuterium atoms, resulting in the following molecular formula:

CeHeD602S

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of all atoms in the
molecular formula. The standard atomic weights for the constituent elements are sourced from
the International Union of Pure and Applied Chemistry (IUPAC).[5][6][7]

Data Presentation: Atomic and Molecular Weights

The following table summarizes the atomic weights of the constituent isotopes and the resulting
molecular weight of 3-Mercapto-3-methylbutyl-d6 Formate.
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Standard

Element Isotope Count Atomic Weight  Subtotal (amu)
(amu)

Carbon C 6 12.011[8][9][10]  72.066

Hydrogen H 6 1.008[7][11][12] 6.048

. 2.014[13][14][15]

Deuterium D (3H) 6 12.084
[16]

Oxygen o) 2 15.999[17][18] 31.998
32.065[19][20]

Sulfur S 1 32.065

[21][22]

Total Molecular Weight  154.261

The calculated average molecular weight for 3-Mercapto-3-methylbutyl-dé Formate is
154.261 g/mol . For comparison, the molecular weight of the non-deuterated form is
approximately 148.22 g/mol .[4]

Experimental and Computational Protocols
Protocol 1: Theoretical Molecular Weight Calculation

This protocol details the steps for the theoretical calculation of the molecular weight, a
fundamental procedure in analytical chemistry.

o Structural Elucidation: Deconstruct the IUPAC name to determine the precise chemical
structure of the molecule. Identify the parent chain, functional groups (formate, mercapto),
and alkyl substituents (methyl).

« |sotopic Label Identification: Identify the isotopic label from the chemical name (e.g., "-d6").
Determine the specific location of the deuterium atoms on the molecular scaffold. For this
compound, the label refers to the two methyl groups at the C-3 position.

o Formula Derivation: Write the molecular formula for the non-labeled compound (CsH1202S).
Adjust the formula to account for the isotopic labels by subtracting the replaced hydrogen
atoms and adding the deuterium atoms, yielding CeHsDe6O2S.
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Atomic Weight Compilation: Obtain the standard atomic weight for each element (C, O, S),
the mass of protium (H), and the specific atomic mass for the deuterium isotope (D) from
authoritative sources such as the NIST Chemistry WebBook or IUPAC publications.

Final Calculation: Compute the total molecular weight by multiplying the count of each atom
by its corresponding atomic weight and summing the results, as demonstrated in the table
above.

Visualization
Molecular Structure Diagram

The following diagram illustrates the chemical structure of 3-Mercapto-3-methylbutyl-d6

Formate, highlighting the positions of the deuterium labels.

Caption: Chemical structure of 3-Mercapto-3-methylbutyl-dé Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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